1,9-dimethyl-4-(morpholin-4-ylcarbonyl)-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 1,10-dimethyl-4-(morpholine-4-carbonyl)-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C16H28N4O3/c1-17-6-5-16(4-3-14(17)21)13-20(8-7-18(16)2)15(22)19-9-11-23-12-10-19/h3-13H2,1-2H3
• InChI Key: ZEMSGXPLSPLNGT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CCC1=O)CN(CCN2C)C(=O)N3CCOCC3
• Molecular Formula: C16H28N4O3
• Molecular Weight: 324.42 g/mol

Description

The focus of this analysis is on a specific compound characterized by its unique molecular structure, which has been a subject of various scientific studies. The compound has been synthesized and analyzed for its various properties and potential applications.

Synthesis Analysis

• The synthesis of related compounds involves reactions of triazolones with formaldehyde and morpholine, as seen in the creation of novel 1-(morpholine-4-yl-methyl)-3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones (Özlem Gürsoy Kol et al., 2016).

Molecular Structure Analysis

• Theoretical and spectroscopic studies have been conducted to analyze molecular structures of similar compounds. For example, 1-(morpholine-4-yl-methyl)-3-benzyl-4-(4-isopropylbenzylidenamino)-4,5-dihydro-1H-1,2,4-triazol-5-one was studied using IR, NMR spectral data, and computational methods (Gül Kotan & H. Yüksek, 2016).

Chemical Reactions and Properties

• The chemical reactions and properties of similar compounds, like 4-(7,7-dimethyl-4-[4-{N-aroyl/benzyl}1-piperazinyl]-5,6,7,8-tetrahydroquinazolin-2-yl)morpholine derivatives, were analyzed for their antiviral activity, demonstrating specific biochemical interactions (B. Selvakumar et al., 2017).